4-Chloro-3-phenylthieno[2,3-b]pyridine

• Molecular Formula: C13H8ClNS
• Molecular Weight: 245.73 g/mol
• IUPAC Name: 4-chloro-3-phenylthieno[2,3-b]pyridine
• InChI: InChI=1S/C13H8ClNS/c14-11-6-7-15-13-12(11)10(8-16-13)9-4-2-1-3-5-9/h1-8H
• InChI Key: FGFLVBYBDQRKOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC3=NC=CC(=C23)Cl

Description

4-Chloro-3-phenylthieno[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H8ClNS and its molecular weight is 245.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Phenyl-7H-thieno[2,3-b]pyridine-4-one (0.7 g, 4.29 mmol) was added to phosphorous oxychloride (10 ml) and heated to reflux for 4 hr. The solvent was removed to near dryness and the residue dissolved in DCM. The solution was washed with water followed by saturated sodium hydrogen carbonate and dried over magnesium sulfate. The solution was filtered through a pad of silica and solvents removed in vacuo to give 4-chloro-3-phenyl-thieno[2,3-b]pyridine. Yield=0.261 g (25%).